Cas no 24447-99-2 (N-Methylsulphanilic Acid)
N-Methylsulphanilic Acid (C₇H₉NO₃S) is an organic sulfonic acid derivative, primarily used as an intermediate in the synthesis of dyes, pharmaceuticals, and specialty chemicals. Its key advantages include high purity, consistent reactivity, and stability under standard storage conditions. The compound features a sulfonic acid group and a methylated amino group, enabling versatile applications in azo dye production and as a coupling agent. Its water solubility facilitates easy handling in aqueous reaction systems. N-Methylsulphanilic Acid is valued for its reliable performance in industrial processes, offering precise control over reaction outcomes due to its well-defined chemical properties.
N-Methylsulphanilic Acid structure
Product Name:N-Methylsulphanilic Acid
N-Methylsulphanilic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(methylamino)benzenesulphonic acid
- 4-(methylamino)benzenesulfonic acid
- N-METHYLANILINE-P-SULFONIC ACID
- N-methyl-p-aminobenzenesulfonic acid
- N-methyl-sulfanilic acid
- N-Methyl-sulfanilsaeure
- N-Methylsulphanilic Acid
- N-METHYLSULFANILIC ACID
- DTXSID20179207
- N-METHYLANILINE-P-SULFONICACID
- CCG-44466
- QRAXZXPSAGQUNP-UHFFFAOYSA-N
- SR-01000634300-1
- Maybridge1_004198
- EINECS 246-256-9
- STR04565
- 24447-99-2
- NSC 163928
- AKOS005202999
- Benzenesulfonic acid,4-(methylamino)-
- NSC163928
- SCHEMBL35747
- MFCD00014732
- FT-0759701
- NSC-163928
- EN300-7816741
- 4-(methylamino)benzenesulfonicacid
- N-Methylsulfanilic acid, 98+%
- HMS553G20
- 4-(methylamino)benzene-1-sulfonic acid
- NS00027662
- DA-07751
-
- MDL： MFCD00014732
- Inchi： 1S/C7H9NO3S/c1-8-6-2-4-7(5-3-6)12(9,10)11/h2-5,8H,1H3,(H,9,10,11)
- InChI Key： QRAXZXPSAGQUNP-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)NC)(=O)(=O)O
- BRN： 2094129
Computed Properties
- Exact Mass: 187.03000
- Monoisotopic Mass: 187.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 66.4
Experimental Properties
- Color/Form: Brown or white solid
- Density: 1.421
- Melting Point: 260°C (dec.)
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.605
- PSA: 74.78000
- LogP: 2.12880
- Solubility: Not determined
N-Methylsulphanilic Acid Customs Data
- HS CODE：2921199090
- Customs Data：
China Customs Code:
2921199090Overview:
2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-Methylsulphanilic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030568-25g |
N-Methylsulphanilic Acid |
24447-99-2 | 98% | 25g |
￥2740 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030568-5g |
N-Methylsulphanilic Acid |
24447-99-2 | 98% | 5g |
￥684 | 2024-05-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N25400-25g |
4-(Methylamino)benzenesulfonic acid |
24447-99-2 | 25g |
¥1718.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N25400-5g |
4-(Methylamino)benzenesulfonic acid |
24447-99-2 | 5g |
¥518.0 | 2021-09-08 | ||
| TRC | M339413-250mg |
N-Methylsulphanilic Acid |
24447-99-2 | 250mg |
$87.00 | 2023-05-17 | ||
| TRC | M339413-50mg |
N-Methylsulphanilic Acid |
24447-99-2 | 50mg |
45.00 | 2021-07-28 | ||
| TRC | M339413-100mg |
N-Methylsulphanilic Acid |
24447-99-2 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M339413-500mg |
N-Methylsulphanilic Acid |
24447-99-2 | 500mg |
$133.00 | 2023-05-17 | ||
| Enamine | EN300-7816741-0.05g |
4-(methylamino)benzene-1-sulfonic acid |
24447-99-2 | 95.0% | 0.05g |
$468.0 | 2025-03-21 | |
| Enamine | EN300-7816741-0.1g |
4-(methylamino)benzene-1-sulfonic acid |
24447-99-2 | 95.0% | 0.1g |
$490.0 | 2025-03-21 |
N-Methylsulphanilic Acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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